molecular formula C14H13NO3S B8541423 2-Ethyl-2,3-dihydro-1lambda~6~-naphtho[2,1-e][1,2]thiazine-1,1,4-trione CAS No. 61764-53-2

2-Ethyl-2,3-dihydro-1lambda~6~-naphtho[2,1-e][1,2]thiazine-1,1,4-trione

Cat. No.: B8541423
CAS No.: 61764-53-2
M. Wt: 275.32 g/mol
InChI Key: HVNRYAOHRKYCMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethyl-2,3-dihydro-1lambda~6~-naphtho[2,1-e][1,2]thiazine-1,1,4-trione is a useful research compound. Its molecular formula is C14H13NO3S and its molecular weight is 275.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

61764-53-2

Molecular Formula

C14H13NO3S

Molecular Weight

275.32 g/mol

IUPAC Name

2-ethyl-1,1-dioxo-3H-benzo[h][1,2]benzothiazin-4-one

InChI

InChI=1S/C14H13NO3S/c1-2-15-9-13(16)12-8-7-10-5-3-4-6-11(10)14(12)19(15,17)18/h3-8H,2,9H2,1H3

InChI Key

HVNRYAOHRKYCMA-UHFFFAOYSA-N

Canonical SMILES

CCN1CC(=O)C2=C(S1(=O)=O)C3=CC=CC=C3C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 10.9 gm (0.34 mol) of 2-ethyl-2H-naphtho[2,1-e]-1,2-thiazine-4(3H)-one-1,1-dioxide-ethylene ketal in 200 ml of methanol and 200 ml of aqueous 10% hydrochloric acid was refluxed for 1 hour. Then, the mixture was evaporated to dryness in vacuo, the residue was taken up in methylene chloride, and the solution was neutralized and again evaporated to dryness. Recrystallization of the residue from ethanol yielded 7.9 gm (84% of theory) of 2-ethyl-2H-naphtho[2,1-e]-1,2-thiazine-4(3H)-one-1,1-dioxide, m.p. 146°-147° C.
Name
2-ethyl-2H-naphtho[2,1-e]-1,2-thiazine-4(3H)-one-1,1-dioxide-ethylene ketal
Quantity
10.9 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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